Cas no 21190-87-4 (6-bromopyridine-2-carboxylic acid)

• Product Name: 6-bromopyridine-2-carboxylic acid
• CAS No: 21190-87-4
• MF: C₆H₄BrNO₂
• MW: 202.005460739136
• MDL: MFCD00093197
• CID: 51737
• PubChem ID: 87560403
• Update Time: 2025-10-29

6-bromopyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-pyridinecarboxylic acid
• 2-Bromo-6-Pyridine Carboxylic Acid
• 6-BROMOPYRIDINE-2-CARBOXYLIC ACID
• 6-BROMOPYRIDINE-2-FORMIC ACID
• 2-PYRIDINECARBOXYLIC ACID, 6-BROMO-
• RARECHEM AL BE 0899
• TIMTEC-BB SBB003525
• 6-Bromopicolinic acid
• 3-AMino-6-broMopyridine
• 2-BroMo-6-pyridinecorboxylc
• 2-bromo-pyridine-6-carboxylic acid
• 6-BroMopicolinic acid 5GR
• 6-BroMopyridine-2-carboxlic acid
• 6-Bromopyridine-2-carboxylic a
• 6-Bromo-2-Pyridine Carboxylic Acid
• 2-bromo pyridine-6-carboxylic acid
• 2-BROMO-6-PYRIDINECARBOXYLIC ACID
• 2-bromopyridine-6-carboxylic acid
• 6-Bromo-pyridine-2-carboxylic acid
• 6-bromopicolinicacid
• PubChem2422
• 6-Bromo-picolinic acid
• 6-bromo-2-picolinic acid
• 6-bromo-2-carboxypyridine
• 6-Brom-2-py
• CHEMBL1650603
• W-200214
• XURXQNUIGWHWHU-UHFFFAOYSA-N
• 2-Pyridinecarboxylic acid, 6-bromo
• A4581
• DTXSID90344021
• Z415628156
• MFCD00093197
• AB03328
• B3024
• 21190-87-4
• BCP22166
• PS-4082
• 6-Bromo-2-pyridinecarboxylicacid
• AM20050941
• EN300-40905
• 6-Bromopyridine-2-carboxylicacid
• AC-907/30003051
• STR06958
• F0001-0756
• 2-Bromo-6-pyridine-carboxylic acid
• SCHEMBL4989
• CS-W009049
• AC-1244
• FT-0621002
• 6-Bromopyridine-2-carboxylic acid, 98%
• SB10171
• GEO-00565
• 6-bromopyridine-2- carboxylic acid
• AKOS000279088
• 6-bromo-pyridin-2-carboxylic acid
• SY004392
• 6-Bromopyridine-2-carboxylic acid;6-Bromopicolinic acid
• ALBB-022487
• DB-027828
• DB-011848
• 6-bromopyridine-2-carboxylic acid

• MDL： MFCD00093197
• Inchi： 1S/C6H4BrNO2/c7-5-3-1-2-4(8-5)6(9)10/h1-3H,(H,9,10)
• InChI Key： XURXQNUIGWHWHU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(=O)O)=N1

Computed Properties

• Exact Mass: 200.94300
• Monoisotopic Mass: 200.942541
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 1.8±0.1 g/cm3
• Melting Point: 192-194 °C (lit.)
• Boiling Point: 352.8℃ at 760 mmHg
• Flash Point: 167.2℃
• PSA: 50.19000
• LogP: 1.54230

6-bromopyridine-2-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-bromopyridine-2-carboxylic acid

Recent Advances in the Application of 6-Bromopyridine-2-carboxylic Acid (CAS: 21190-87-4) in Chemical Biology and Pharmaceutical Research

6-Bromopyridine-2-carboxylic acid (CAS: 21190-87-4) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its bromine substituent and carboxylic acid functional group, serves as a key building block in the synthesis of various bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors, antimicrobial agents, and other therapeutically relevant compounds.

One of the most notable advancements involving 6-bromopyridine-2-carboxylic acid is its role in the synthesis of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use as a precursor in the development of selective JAK2 inhibitors, which show promise for treating myeloproliferative neoplasms. The bromine atom at the 6-position allows for further functionalization via cross-coupling reactions, enabling the introduction of diverse pharmacophores to enhance binding affinity and selectivity.

In addition to its applications in kinase inhibitor development, 6-bromopyridine-2-carboxylic acid has been employed in the design of antimicrobial agents. A recent Bioorganic & Medicinal Chemistry Letters publication highlighted its incorporation into quinolone derivatives, which exhibited potent activity against multidrug-resistant bacterial strains. The carboxylic acid moiety facilitates the formation of hydrogen bonds with target enzymes, while the bromine atom provides a handle for further structural optimization.

Beyond its pharmaceutical applications, 6-bromopyridine-2-carboxylic acid has also found use in chemical biology as a tool for protein labeling and bioconjugation. Researchers have leveraged its reactivity to develop site-specific probes for studying protein-protein interactions. For instance, a 2022 study in Chemical Communications described its use in the synthesis of photoaffinity labels for mapping ligand-binding sites on G protein-coupled receptors (GPCRs).

The synthetic accessibility of 6-bromopyridine-2-carboxylic acid further enhances its appeal as a research tool. Recent improvements in its preparation, including optimized halogenation and carboxylation protocols, have increased its availability for large-scale applications. A 2023 Organic Process Research & Development article detailed a cost-effective, high-yield synthesis route, making it more accessible for industrial and academic research.

In conclusion, 6-bromopyridine-2-carboxylic acid (CAS: 21190-87-4) continues to play a pivotal role in advancing chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its potential in drug discovery and bioconjugation, underscores its importance in the field. Ongoing research is expected to further expand its applications, particularly in the development of targeted therapies and diagnostic tools.